Cas no 933-18-6 (Borazine,2,4,6-trichloro-)

• Product Name: Borazine,2,4,6-trichloro-
• CAS No: 933-18-6
• MF: B₃Cl₃H₃N₃
• MW: 183.835915803909
• CID: 810254
• PubChem ID: 70274
• Update Time: 2025-06-08

Borazine,2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• Borazine,2,4,6-trichloro-
• 2,4,6-trichloro-1,3,5,2,4,6-triazatriborinane
• B-Trichloroborazine
• B,B',B''-trichloroborazine
• NSC57110
• 2,6-Trichloroborazine
• NSC-57110
• 933-18-6
• NSC 57110
• Borazine, 2,4,6-trichloro-
• EINECS 213-267-5
• 2,4,6-Trichloroborazine
• IJXPQKHXJCOFGH-UHFFFAOYSA-N
• 26445-82-9
• Borazine,4,6-trichloro-
• AI3-52116
• NS00079481
• MFCD00014586
• DTXSID80239371
• FJS3WR93H9
• DTXCID00161862

• MDL： MFCD00014586
• Inchi： 1S/B3Cl3H3N3/c4-1-7-2(5)9-3(6)8-1/h7-9H
• InChI Key： IJXPQKHXJCOFGH-UHFFFAOYSA-N
• SMILES： ClB1NB(NB(N1)Cl)Cl

Computed Properties

• Exact Mass: 182.967172
• Monoisotopic Mass: 182.967172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.58
• Melting Point: 84°C
• Refractive Index: 1.444
• Solubility: Not determined
• Sensitiveness: moisture sensitive

Additional information on Borazine,2,4,6-trichloro-

Introduction to Borazine,2,4,6-trichloro (CAS No. 933-18-6)

Borazine,2,4,6-trichloro, with the chemical formula C₃H₂Cl₃N₃B, is a significant compound in the field of organoboron chemistry and has garnered considerable attention due to its unique structural and chemical properties. This trichlorinated derivative of borazine exhibits a distinct reactivity profile that makes it a valuable intermediate in the synthesis of various specialized materials and pharmaceuticals. The compound’s molecular structure incorporates three chlorine atoms at the 2, 4, and 6 positions of the borazine ring, which imparts enhanced electrophilicity and opens up diverse synthetic possibilities.

The CAS No. 933-18-6 designation provides a unique identifier for this chemical entity, ensuring precise classification and referencing in scientific literature and industrial applications. Borazine derivatives, particularly those with halogen substituents like Borazine,2,4,6-trichloro, are widely studied for their potential in cross-coupling reactions, polymerization processes, and as precursors for advanced materials. The presence of chlorine atoms not only influences the compound’s reactivity but also its solubility and stability under various conditions.

Recent advancements in synthetic methodologies have highlighted the utility of Borazine,2,4,6-trichloro in constructing complex boron-containing heterocycles. These heterocycles are of particular interest in medicinal chemistry due to their ability to mimic natural bioactive scaffolds. For instance, studies have demonstrated that derivatives of this compound can serve as building blocks for kinase inhibitors and other therapeutic agents. The chlorine substituents facilitate nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups while maintaining the integrity of the boron-nitrogen framework.

In the realm of materials science, Borazine,2,4,6-trichloro has been explored as a precursor for high-performance polymers. These polymers exhibit exceptional thermal stability and mechanical strength, making them suitable for applications in aerospace and electronics industries. The chlorine atoms enhance the compound’s compatibility with other monomers during polymerization, leading to materials with tailored properties such as flame retardancy and UV resistance. Such characteristics are critical for developing next-generation engineering plastics that meet stringent industry standards.

The pharmaceutical industry has also shown interest in Borazine,2,4,6-trichloro due to its potential as a pharmacophore. Researchers have leveraged its structural motif to design molecules with anti-inflammatory and anticancer properties. The chlorine atoms act as handles for further functionalization, allowing chemists to optimize bioavailability and target specificity. Preliminary studies indicate that certain derivatives exhibit inhibitory effects on enzymes involved in tumor proliferation, suggesting a promising avenue for drug development.

From an environmental perspective, the handling and disposal of Borazine,2,4,6-trichloro must be conducted with care to minimize ecological impact. While it is not classified as a hazardous material under standard regulatory frameworks, proper storage conditions are essential to prevent degradation or unintended reactions. Advances in green chemistry have prompted investigations into more sustainable synthetic routes for this compound, emphasizing solvent recovery and catalytic processes that reduce waste generation.

The future prospects for Borazine,2,4,6-trichloro are bright given its versatility and growing body of research. Ongoing studies aim to uncover new synthetic pathways and expand its applications across multiple disciplines. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel materials and therapeutics derived from this intriguing compound.